Cas no 2639417-39-1 (methyl 3-amino-2-benzoyl-6-oxo-6H,7H-thieno[2,3-b]pyridine-5-carboxylate)

• Product Name: methyl 3-amino-2-benzoyl-6-oxo-6H,7H-thieno[2,3-b]pyridine-5-carboxylate
• CAS No: 2639417-39-1
• MF: C₁₆H₁₂N₂O₄S
• MW: 328.342482566834
• CID: 5664235
• PubChem ID: 165901907
• Update Time: 2025-11-06

methyl 3-amino-2-benzoyl-6-oxo-6H,7H-thieno[2,3-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-benzoyl-6-oxo-6H,7H-thieno[2,3-b]pyridine-5-carboxylate
• EN300-27725916
• 2639417-39-1

• Inchi： 1S/C16H12N2O4S/c1-22-16(21)10-7-9-11(17)13(23-15(9)18-14(10)20)12(19)8-5-3-2-4-6-8/h2-7H,17H2,1H3,(H,18,20)
• InChI Key： CVQCVBVCVCHKEC-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC=CC=2)=O)=C(C2C=C(C(=O)OC)C(NC1=2)=O)N

Computed Properties

• Exact Mass: 328.05177804g/mol
• Monoisotopic Mass: 328.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 127Ų

Additional information on methyl 3-amino-2-benzoyl-6-oxo-6H,7H-thieno[2,3-b]pyridine-5-carboxylate

Methyl 3-amino-2-benzoyl-6-oxo-6H,7H-thieno[2,3-b]pyridine-5-carboxylate (CAS No. 2639417-39-1): A Comprehensive Overview

Methyl 3-amino-2-benzoyl-6-oxo-6H,7H-thieno[2,3-b]pyridine-5-carboxylate (CAS No. 2639417-39-1) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, a heterocyclic scaffold known for its diverse biological activities and potential therapeutic applications. The unique arrangement of functional groups in its molecular structure, including an amino group, a benzoyl moiety, and a carboxylate ester, makes it a promising candidate for further investigation in drug discovery and development.

The synthesis and characterization of this compound have been subjects of extensive study due to its potential pharmacological properties. The presence of the thienopyridine core, which is a fused ring system consisting of thiophene and pyridine, contributes to its stability and reactivity. This core structure is widely recognized for its role in modulating various biological pathways, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of thienopyridine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The specific substitution pattern in methyl 3-amino-2-benzoyl-6-oxo-6H,7H-thieno[2,3-b]pyridine-5-carboxylate may contribute to its unique interaction with biological targets, potentially leading to novel therapeutic interventions.

One of the key aspects that make this compound intriguing is its ability to engage with multiple biological targets simultaneously. The amino group at position 3 and the benzoyl group at position 2 are critical for its interactions with enzymes such as kinases and phosphodiesterases. Additionally, the oxo group at position 6 and the carboxylate ester at position 5 provide further opportunities for functionalization and optimization. These features make it a versatile molecule that can be modified to enhance its binding affinity and selectivity towards specific therapeutic targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their ability to mimic natural biomolecules and interfere with disease-causing pathways. Thienopyridine derivatives have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The structural features of methyl 3-amino-2-benzoyl-6-oxo-6H,7H-thieno[2,3-b]pyridine-5-carboxylate align well with these requirements, making it a promising candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the thienopyridine core efficiently. These techniques allow for precise control over the molecular structure, enabling the introduction of various functional groups at specific positions. The synthesis process also emphasizes green chemistry principles to minimize waste and improve sustainability.

In terms of pharmacological activity, preliminary studies have suggested that methyl 3-amino-2-benzoyl-6-oxo-6H,7H-thieno[2,3-b]pyridine-5-carboxylate exhibits inhibitory effects on certain enzymes associated with inflammation and cancer cell proliferation. These findings are supported by computational modeling studies that predict favorable interactions between the compound's molecular structure and target proteins. Further experimental validation is needed to confirm these interactions and assess their therapeutic potential.

The compound's solubility profile has also been evaluated as part of its preclinical characterization. Solubility is a critical factor in drug formulation and delivery, as it determines how well a drug can be absorbed into the bloodstream after administration. Studies have shown that modifications to the molecular structure can significantly impact solubility properties. In this case, the presence of polar functional groups such as the amino group and carboxylate ester enhances solubility in aqueous media, making it more suitable for oral or intravenous administration.

The future direction of research on methyl 3-amino-2-benzoyl-6-oxo-6H,7H-thieno[2,3-b]pyridine-5-carboxylate includes exploring its potential as an anti-inflammatory agent and anticancer drug. Preclinical studies are planned to investigate its efficacy in animal models of inflammation and cancer. Additionally, efforts are underway to optimize its chemical structure to improve pharmacokinetic properties such as bioavailability and metabolic stability.

The development of new therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like methyl 3-amino-2-benzoyl-6-oxo-6H,7H-thieno[2,3-b]pyridine-5-carboxylate exemplifies this collaborative approach by integrating synthetic chemistry with pharmacological evaluation. Such efforts are essential for translating laboratory discoveries into safe and effective treatments for human diseases.

In conclusion, methyl 3-amino-2-benzoyl-6-o x o -6 H ,7 H -thien o [ 2 ,3 -b ] p y rid ine -5 -car box y l ate (CAS No. 2639417 -39 -1) represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and potential biological activities. Its unique combination of functional groups makes it a valuable scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research efforts aim to fully elucidate its pharmacological properties and explore its clinical potential.